Cas no 13515-65-6 (2-Methylpropanethioamide)

• Product Name: 2-Methylpropanethioamide
• CAS No: 13515-65-6
• Molecular Formula: C₄H₉NS
• Molecular Weight: 103.1860
• MDL: MFCD07369538
• CID: 49307
• PubChem ID: 10909507

2-Methylpropanethioamide Properties

Names and Identifiers

• 2-METHYLPROPANETHIOAMIDE
• Thioisobutyramide
• 2-Methylpropanethioa
• 2-methyl-Propanethioamide
• 2-METHYL-PROPANE-THIOAMIDE
• Thioisobutyramide, 2-Methylpropanethioamide]
• 2-methylpropanoylthioamide
• 2-methylpropylthioamide
• ISOBUTYLTHIOAMIDE
• ISOBUTYRTHIOAMIDE
• isopropyl thioamide
• Propanethioamide,2-methyl
• Propanethioamide,2-methyl-
• 2-methylpropaneothioamide
• 2-methylpropane-thioamide
• KSC519M8D
• 2-METHYL PROPANETHIOAMIDE
• NPCLRBQYESMUPD-UHFFFAOYSA-N
• FC0684
• AB32169
• RP08290
• AB0003330
• Z2593
• ST24
• FT-0672104
• EN300-40823
• SCHEMBL442109
• SCHEMBL10331901
• DTXSID10447922
• SY058938
• MFCD07369538
• AKOS000149014
• 13515-65-6
• 2-methylpropanethioamide
• J-510085
• CS-W011304
• Propanethioamide, 2-methyl-; Propionamide, 2-methylthio- (6CI,7CI,8CI); 2-Methylpropanethioamide; 2-Methylthiopropionamide; Isobutyrthioamide; Thioisobutyramide
• FT-0672105
• IsobutyrthioaMide
• ThioisobutyraMide
• 2-Methylpropanethioamide
• ALBB-031241
• DB-063069

• MDL： MFCD07369538
• InChIKey： NPCLRBQYESMUPD-UHFFFAOYSA-N
• Inchi： 1S/C4H9NS/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)
• SMILES： S=C(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 103.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 103.04557046g/mol
• Heavy Atom Count: 6
• Complexity: 58.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 58.1

Experimental Properties

• LogP: 1.62880
• PSA: 58.11000
• Boiling Point: 147.4℃ at 760 mmHg
• Melting Point: 45-48℃

2-Methylpropanethioamide Security Information

• Symbol:
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a

2-Methylpropanethioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides